Cas no 1374574-45-4 (5-Bromo-3-methylisobenzofuran-1(3H)-one)

• Product Name: 5-Bromo-3-methylisobenzofuran-1(3H)-one
• CAS No: 1374574-45-4
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 2124812
• Update Time: 2023-08-04

5-Bromo-3-methylisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methylisobenzofuran-1(3H)-one
• OJGJGJPSNZUSBK-UHFFFAOYSA-N
• 5-Bromo-3-methyl-2-benzofuran-1(3H)-one
• 5-Bromo-3-methylisobenzofuran-1(3H)-one

• Inchi： 1S/C9H7BrO2/c1-5-8-4-6(10)2-3-7(8)9(11)12-5/h2-5H,1H3
• InChI Key： OJGJGJPSNZUSBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=O)OC(C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3